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Compound of Interest

4-Methylpiperidin-3-ol
Compound Name:
hydrochloride

Cat. No.: B1358156

. Get Quote

This document provides crucial safety information and detailed procedures for the proper
disposal of 4-Methylpiperidin-3-ol hydrochloride, tailored for researchers, scientists, and
drug development professionals. Adherence to these guidelines is essential for maintaining a
safe laboratory environment and ensuring regulatory compliance.

I. Chemical and Physical Properties

A summary of the key quantitative data for 4-Methylpiperidin-3-ol hydrochloride is presented
below. This information is critical for a comprehensive understanding of the compound's
characteristics for safe handling and disposal.

Property Value

Molecular Formula CeH14CINO

Molecular Weight 151.63 g/mol

Appearance Solid

Purity 95%

InChl Key GZSCYLIBBWUCBZ-UHFFFAOYSA-N

Canonical SMILES

CClCCNcCcLo.Cl
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Il. Personal Protective Equipment (PPE)

Before handling 4-Methylpiperidin-3-ol hydrochloride, all personnel must be equipped with
the following personal protective equipment to minimize exposure and ensure safety:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A laboratory coat or chemical-resistant apron.

» Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-
approved respirator is necessary.

lll. Step-by-Step Disposal Protocol

The disposal of 4-Methylpiperidin-3-ol hydrochloride must be handled as hazardous waste.
Under no circumstances should it be disposed of down the drain or in regular trash.[1] The
following protocol outlines the required steps for its safe disposal.

Step 1: Waste Segregation and Collection

o Designate a Waste Container: Use a clearly labeled, dedicated container for 4-
Methylpiperidin-3-ol hydrochloride waste. The container should be made of a material
compatible with the chemical and have a secure lid.

o Collect Waste: Place all materials contaminated with 4-Methylpiperidin-3-ol hydrochloride,
including unused product, contaminated labware (e.g., filter paper, gloves), and spill cleanup
materials, into the designated hazardous waste container.

e Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents, including the full chemical name "4-Methylpiperidin-3-ol hydrochloride" and any
known hazards.

Step 2: Storage of Chemical Waste

» Satellite Accumulation Area: Store the hazardous waste container in a designated Satellite
Accumulation Area (SAA) within the laboratory.[2]
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e Secondary Containment: The SAA must have secondary containment, such as a tray or tub,
to contain any potential leaks or spills.[2]

e Secure Storage: Keep the waste container tightly closed when not in use and store it in a
cool, dry, and well-ventilated area, away from incompatible materials.

Step 3: Arranging for Professional Disposal

e Engage a Licensed Disposal Company: The disposal of 4-Methylpiperidin-3-ol
hydrochloride must be carried out by a licensed and certified hazardous waste disposal
company.[3]

o Provide Documentation: Furnish the disposal company with a complete and accurate
description of the waste, including its chemical composition and any associated hazards.

o Follow Transportation Regulations: Ensure that the transportation of the hazardous waste
from the laboratory to the disposal facility complies with all local, state, and federal
regulations.

Step 4: Spill and Emergency Procedures

o Evacuate the Area: In the event of a spill, immediately evacuate all non-essential personnel
from the affected area.

o Ensure Ventilation: Increase ventilation to the area to disperse any airborne dust or vapors.

o Contain the Spill: Use an inert absorbent material, such as sand or vermiculite, to contain the
spill.[4]

o Cleanup: Carefully sweep or scoop up the absorbed material and place it into the designated
hazardous waste container. Avoid generating dust.

» Decontaminate: Clean the spill area thoroughly with a suitable solvent or detergent and
water. All cleaning materials must also be disposed of as hazardous waste.

IV. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of 4-Methylpiperidin-3-ol hydrochloride.

Start: Have 4-Methylpiperidin-3-ol
hydrochloride for Disposal

Is the material contaminated
or surplus product?

Click to download full resolution via product page
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Caption: Decision workflow for the disposal of 4-Methylpiperidin-3-ol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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